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Compound of Interest

Compound Name: Carinol

Cat. No.: B1649365

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Carbinol, also
known as Methanol. Adherence to these protocols is essential for ensuring personnel safety,
maintaining experimental integrity, and complying with regulatory standards.

Immediate Safety and Hazard Information

Carbinol (Methanol) is a colorless, volatile, and flammable liquid. It is toxic if inhaled, ingested,
or absorbed through the skin.[1][2] Vapors can form explosive mixtures with air and may travel
to an ignition source and flash back.[3][4] Ingestion of even small amounts can be fatal or
cause blindness.[1][5]

Key Hazards:

o Flammable Liquid and Vapor:[6][7] Keep away from heat, sparks, open flames, and hot
surfaces.[8]

o Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

o Organ Damage: Causes damage to organs, particularly the optic nerve, central nervous
system, kidneys, and liver.[1][3][6]

Personal Protective Equipment (PPE)
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The mandatory personal protective equipment for handling Carbinol is detailed below. Always

inspect PPE for integrity before use.[9]

PPE Category

Specification

Eye Protection

Chemical splash goggles are required.[10][11] If
there is a splash hazard, a face shield should

also be worn.[12]

Hand Protection

Wear chemical-resistant gloves. Nitrile or butyl
rubber gloves are recommended.[10][11]
Consult the glove manufacturer's resistance

guide for specific breakthrough times.

Body Protection

A flame-retardant lab coat must be worn and
fully buttoned.[10][11] Ensure sleeves are of

sufficient length to prevent skin exposure.[11]

Respiratory Protection

Handle Carbinol in a well-ventilated area,
preferably within a chemical fume hood.[9][10] If
exposure limits are exceeded, a supplied-air

respirator (SAR) may be necessary.[13]

Chemical and Physical Properties

Property

Value

Chemical Formula

CHsOH

Molecular Weight 32.04 g/mol [5]

Boiling Point 64.7 °C (148.5 °F)[3][14]
Melting Point -97.6 °C (-143.7 °F)[5]
Flash Point 9.7 °C (49.5 °F)[3]

Autoignition Temperature

455 °C (851 °F)[9]

Vapor Pressure

128 hPa @ 20 °C[3]

Solubility

Miscible with water[3][14]
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Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Carbinol and
ensuring a safe laboratory environment.

Handling:
» Ventilation: Always handle Carbinol in a well-ventilated area or a certified chemical fume

hood to minimize inhalation exposure.[9][10]

e Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
and sparks.[8] Use non-sparking tools and explosion-proof equipment.[3][7]

e Grounding: Ground and bond containers and receiving equipment during transfers to prevent
static discharge.[8]

e Personal Hygiene: Do not eat, drink, or smoke in areas where Carbinol is handled.[7] Wash
hands thoroughly after handling.[12]

Storage:

o Containers: Store in tightly closed, chemically-resistant containers such as glass or stainless
steel.[8][15] Ensure containers are properly labeled in accordance with regulatory standards.
[16]

e Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8] Keep
away from direct sunlight and incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[3]

o Temperature: The ideal storage temperature is between 15°C and 30°C.[8]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air immediately. If
breathing is difficult, administer oxygen. If

Inhalation breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
[11](17]

Remove all contaminated clothing immediately.
) Flush the affected skin with plenty of water for at
Skin Contact _ _ _
least 15 minutes.[11][17] Seek medical attention

if irritation persists.[17]

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[11][16]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[10][11]

Spill Response

o Small Spills (<1 Liter): If trained, contain the spill with an inert absorbent material. Use non-
sparking tools for cleanup. Place waste in a sealed, labeled container for disposal.

o Large Spills (>1 Liter): Evacuate the area immediately.[11] Isolate the spill and eliminate all
ignition sources. Contact your institution's Environmental Health and Safety (EHS)
department and emergency services.[11][16]

Disposal Plan

Carbinol waste is considered hazardous and must be disposed of according to institutional and
regulatory guidelines.
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Experimental Protocol: Carbinol Waste Disposal

o Segregation: Collect Carbinol waste in a dedicated, properly labeled hazardous waste
container.[2][10] Do not mix with other waste streams, especially incompatible chemicals.[10]

o Container: Use a chemically-resistant container with a secure, tight-fitting lid.[10]

o Labeling: Clearly label the container with "Hazardous Waste," "Methanol," and the
associated hazard symbols (flammable, toxic).[10]

e Accumulation: Store the waste container in a designated satellite accumulation area with
secondary containment.[10] Keep the container closed except when adding waste.[10]

e Pickup: Once the container is nearly full (leaving at least 10% headspace), contact your
institution's EHS department to arrange for collection and disposal.[10][18] Never pour
Carbinol waste down the drain.[16]

Workflow and Safety Diagram
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Carbinol (Methanol) Handling Workflow
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Caption: Workflow for the safe handling of Carbinol (Methanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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